Cas no 898756-84-8 ([4-(azetidin-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone)

• Product Name: [4-(azetidin-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone
• CAS No: 898756-84-8
• MF: C₁₈H₁₆F₃NO
• MW: 319.320955276489
• MDL: MFCD03841585
• CID: 1946057
• PubChem ID: 24724416
• Update Time: 2025-04-21

[4-(azetidin-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 4'-AZETIDINOMETHYL-3-TRIFLUOROMETHYLBENZOPHENONE
• [4-(azetidin-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone
• LogP
• 4'-AZETIDIN-1-YLMETHYL-3-TRIFLUOROMETHYLBENZOPHENONE
• MFCD03841585
• [4-(1-Azetidinylmethyl)phenyl][3-(trifluoromethyl)phenyl]methanone
• SB51585
• (4-(Azetidin-1-ylmethyl)phenyl)(3-(trifluoromethyl)phenyl)methanone
• AKOS016020240
• {4-[(Azetidin-1-yl)methyl]phenyl}[3-(trifluoromethyl)phenyl]methanone
• 1-({4-[3-(TRIFLUOROMETHYL)BENZOYL]PHENYL}METHYL)AZETIDINE
• 898756-84-8
• DTXSID70642815

• MDL： MFCD03841585
• Inchi： 1S/C18H16F3NO/c19-18(20,21)16-4-1-3-15(11-16)17(23)14-7-5-13(6-8-14)12-22-9-2-10-22/h1,3-8,11H,2,9-10,12H2
• InChI Key： OQSPXIRQPHIVAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C1C=CC(=CC=1)CN1CCC1)=O)(F)F

Computed Properties

• Exact Mass: 319.11800
• Monoisotopic Mass: 319.11839862Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.267
• Boiling Point: 394.9°C at 760 mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.558
• PSA: 20.31000
• LogP: 4.08000